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Compound of Interest

Methyl 2-amino-5-
Compound Name: ]
isopropylbenzoate

Cat. No.: B3204150

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Methyl 2-amino-5-
isopropylbenzoate (CAS No. not readily available) was located. This guide is a synthesized
document based on safety data for structurally analogous compounds, including 2-Amino-5-
(propan-2-yl)benzoic acid (the corresponding carboxylic acid) and other substituted
aminobenzoates.[1][2][3] The information herein is intended for use by trained professionals in
research and development and should be supplemented with institutional safety protocols.

Section 1: Chemical Identification and Physical
Properties

Methyl 2-amino-5-isopropylbenzoate is an aromatic ester. While specific experimental data
for this compound is not available, properties can be estimated based on similar structures.

Table 1: Physical and Chemical Properties (Estimated and Analog-Based)
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Property Value Source/Analogy
Molecular Formula C11H15NO2 Calculated
Molecular Weight 193.24 g/mol Calculated
) ] Analogy to similar
Physical State Solid, Powder ]
aminobenzoates[1]
) ) Analogy to similar
Appearance Light cream / Off-white ]
aminobenzoates[1][4]
) ) ) Data for 2-amino-5-
Melting Point Not available ) o
methylbenzoic acid is 175°C[5]
Data for methyl 2-amino-5-
Boiling Point Not available chlorobenzoate is 168-170°C

@ 22 mmHg[6]

N Limited water solubility
Solubility ed
expecte

General property of similar

organic esters

| Odor | No information available |[1] |

Section 2: Hazard Identification and Classification

Based on the hazard classification of the parent carboxylic acid, 2-amino-5-(propan-2-

yl)benzoic acid, the following hazards are anticipated.[3]

Signal Word:Warning[1][2][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[1][2][3][7]

H319: Causes serious eye irritation.[2][3][7]

H335: May cause respiratory irritation.[2][3][7]
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Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[1][2]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338[1][2]

Storage: P403+P233, P405[1]

Disposal: P501[1][2]

Table 2: Summary of Toxicological Hazards

e L. Primary Routes of
Hazard Type GHS Classification Target Organs
Exposure

Acute Toxicity

Category 4 Ingestion Not specified
(Oral)
Skin ) )
] o Category 2 Skin Contact Skin
Corrosion/Irritation
Eye Damage/Irritation Category 2 Eye Contact Eyes

| STOT - Single Exposure | Category 3 | Inhalation | Respiratory System[1][5] |

Section 3: Experimental Protocols and Handling

Adherence to standard laboratory safety protocols is mandatory. The following procedures are
based on best practices for handling powdered chemical reagents of this hazard class.

3.1 Personal Protective Equipment (PPE)
A risk assessment should precede handling. The minimum required PPE includes:
» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[2]

o Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][8]
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» Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to
prevent skin exposure.[2]

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA
or European Standard EN 149 approved respirator (e.g., N95 dust mask).[2]

3.2 Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]1°]

e Ensure that eyewash stations and safety showers are readily accessible and close to the
workstation.[6][8]

3.3 Safe Handling and Storage Protocol

o Handling: Avoid all personal contact, including the inhalation of dust.[10] Prevent dust
formation. Do not eat, drink, or smoke in handling areas. Wash hands thoroughly after
handling.[1][2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][8] Store
away from incompatible materials such as strong oxidizing agents.[6][8]

Section 4: Emergency and First Aid Procedures

The following diagrams outline the recommended workflow for emergency situations.
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Immediate First Aid Action

Route of Exposure
Move to fresh air.
Inhalation IO HSH g | breathing is difficult, give oxygen.

. P302+P352 Wash with plenty of soap and water o . Follow-Up
Skin Contact s > for atp Ieas); 15 minputes. IHIHETRINEEEES
Seek immediate medical attention.

Call a POISON CENTER or doctor.

\

Eye Contact Rinse cautiously with water for several minutes.

Remove contact lenses.
S0 g Do NOT induce vomiting.
Rinse mouth with water.

Click to download full resolution via product page
Caption: First aid workflow for different exposure routes.

4.1 Spill Response Protocol

In case of a spill, follow a structured response to mitigate exposure and contamination.
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Spill Detected

Evacuate non-essential personnel.
Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

Contain the spill.
Avoid generating dust.

For minor spills

Use dry cleanup procedures.
Sweep or vacuum up material.

Place spilled material in a clean, dry,
sealable, and labeled container.

Clean the spill area thoroughly.

Dispose of waste in accordance
with local regulations.

Click to download full resolution via product page

Caption: Step-by-step spill response procedure.
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Experimental Methodology for Spill Cleanup:

» Personnel Protection: Before approaching the spill, ensure all personnel involved in the
cleanup are wearing the prescribed PPE as detailed in Section 3.1.

» Ventilation: Maximize ventilation in the area by opening sashes or increasing fume hood flow
rates.

» Containment: For minor spills, prevent the spread of the powder. Avoid using methods that
could aerosolize the dust.

o Material Collection: Carefully sweep up the solid material and place it into a suitable, labeled
container for hazardous waste.[1] Alternatively, use a vacuum cleaner equipped with a HEPA
filter if available. Do not use compressed air for cleaning.[11]

» Final Decontamination: Once the bulk material is removed, decontaminate the area with a
suitable solvent or detergent solution and wipe clean.

e Waste Disposal: Dispose of the collected material and any contaminated cleaning supplies
as hazardous waste, following all local, state, and federal regulations.[1][2]

Section 5: Fire-Fighting Measures

o Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment. Water spray, carbon dioxide (CO2), dry
chemical, or chemical foam are generally suitable.[12]

e Specific Hazards: The compound is not classified as flammable. However, combustion may
produce hazardous decomposition products such as carbon oxides (CO, CO2) and nitrogen
oxides (NOXx).[8]

o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide on the Safe Handling of Methyl 2-
amino-5-isopropylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3204150#methyl-2-amino-5-isopropylbenzoate-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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